![molecular formula C12H16ClNO4S B7575256 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid](/img/structure/B7575256.png)
3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid, also known as CPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPAA is a sulfonamide-based compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in various cellular processes, including DNA synthesis and protein synthesis. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the activity of various enzymes involved in DNA synthesis and protein synthesis. In addition, this compound has been shown to exhibit antibacterial activity against various gram-positive and gram-negative bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid in lab experiments is its broad spectrum of activity against cancer cells, viruses, and bacteria. Another advantage is its relative ease of synthesis. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxicity in some cell lines, and further studies are needed to determine its safety profile.
Future Directions
There are several future directions for research on 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid. One direction is to further investigate its mechanism of action and its potential targets in cancer cells, viruses, and bacteria. Another direction is to study the pharmacokinetics and toxicity of this compound in animal models. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid can be synthesized using various methods. One of the most commonly used methods is the reaction between 4-chlorobenzenesulfonyl chloride and 2-amino-3-propanol in the presence of a base such as triethylamine. The resulting product is then reacted with 3-bromo-propionic acid to yield this compound. Another method involves the reaction between 4-chlorobenzenesulfonyl chloride and 2-amino-3-propanol in the presence of a base such as potassium carbonate. The resulting product is then reacted with 3-bromo-propanoic acid to yield this compound.
Scientific Research Applications
3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antibacterial activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to inhibit the replication of the hepatitis C virus and the herpes simplex virus. In addition, this compound has been shown to exhibit antibacterial activity against various gram-positive and gram-negative bacteria.
properties
IUPAC Name |
3-[(4-chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO4S/c1-9(2)14(8-7-12(15)16)19(17,18)11-5-3-10(13)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKGUMKVLEVKAHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.